5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine

• Molecular Formula: C7H7BrN4S
• Molecular Weight: 259.13 g/mol
• SMILES: C1=CSC(=C1)CN2C(=NC(=N2)N)Br
• InChI: InChI=1S/C7H7BrN4S/c8-6-10-7(9)11-12(6)4-5-2-1-3-13-5/h1-3H,4H2,(H2,9,11)
• InChIKey: SMMMUMCBCVWUIJ-UHFFFAOYSA-N

5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine: Physicochemical & Structural Properties

5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1696606-92-4) is a heterocyclic compound featuring a 1,2,4-triazole core with a bromo substituent at the 5-position and a thiophen-2-ylmethyl group at the 1-position. Its molecular formula is C₇H₇BrN₄S, with a molecular weight of 259.13 g/mol and an exact mass of 257.95748 Da [1]. The compound possesses a topological polar surface area (TPSA) of 85 Ų, one hydrogen bond donor, four hydrogen bond acceptors, and a computed XLogP3 value of 2, indicating moderate lipophilicity [1]. Predicted physicochemical properties include a density of 1.95±0.1 g/cm³, a boiling point of 467.4±47.0 °C, and a pKa of 1.73±0.50 [2]. This compound is primarily offered as a research chemical with a typical purity specification of 95% .

C5-bromo substituent for Pd-catalyzed cross-coupling

1,2,4-triazole core for medicinal chemistry exploration

Thiophen-2-ylmethyl attachment for positional SAR studies

• [1] PubChem Compound Summary for CID 103098607, 5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/103098607. View Source
• [2] Kuujia Product Page for CAS 1696606-92-4, 5-Bromo-1-(thiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine. Experimental Properties section. https://www.kuujia.com/cas-1696606-92-4.html. View Source

Why 5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine Cannot Be Replaced by Generic Analogs

Generic substitution within the 1,2,4-triazole-3-amine class is unreliable for synthetic and pharmacological applications because the combination of the C5-bromo substituent and the N1-thiophen-2-ylmethyl group confers distinct reactivity and physicochemical properties not present in the debromo analog, positional isomers, or simple triazole cores. The bromine atom provides a critical synthetic handle for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), which are inaccessible to the non-halogenated analog 1-(thiophen-2-ylmethyl)-1H-1,2,4-triazol-3-amine [1]. Furthermore, the thiophen-2-ylmethyl substitution pattern influences molecular conformation and potential target engagement differently than the thiophen-3-ylmethyl positional isomer (CAS 1697777-02-8) . The following quantitative evidence details these differentiators.

Debromo analog (C5-H)

Lacks the C5-Br synthetic handle; cross-coupling reactions are inaccessible without prior halogenation.

Thiophen-3-yl positional isomer

Sulfur orientation differs from the 2-ylmethyl isomer, which may alter binding geometry and target engagement.

• [1] Kuujia Product Page for CAS 1696606-92-4, 5-Bromo-1-(thiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine. Description of bromine-enhanced cross-coupling utility. https://www.kuujia.com/cas-1696606-92-4.html. View Source

5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine: Differentiation Evidence vs. Comparators

C5-Bromo Enables Cross-Coupling Chemistry

The target compound bears a bromine atom at the 5-position of the 1,2,4-triazole ring, which serves as a functional handle for palladium-catalyzed cross-coupling reactions. In contrast, the direct debromo analog, 1-(thiophen-2-ylmethyl)-1H-1,2,4-triazol-3-amine (CAS 1183681-95-9, molecular weight 180.23 g/mol), lacks this reactive site and cannot participate in aryl-aryl or aryl-amine bond-forming reactions without prior functionalization [1]. The presence of the C5-bromo group is a structural prerequisite for Suzuki-Miyaura and Buchwald-Hartwig couplings commonly employed in medicinal chemistry library expansion. This represents a class-level inference based on established organohalide reactivity principles.

Cross-Coupling Reactivity

Class-level inference

Target: C5-Br (reactive); Comparator: C5-H (inert)

Enables direct Pd-catalyzed diversification

Halogenation step bypassed

Evidence Dimension	Presence of aryl halide for cross-coupling
Target Compound Data	C5-Br present; reactive toward Pd(0) oxidative addition; molecular weight 259.13 g/mol
Comparator Or Baseline	1-(Thiophen-2-ylmethyl)-1H-1,2,4-triazol-3-amine (CAS 1183681-95-9); C5-H; molecular weight 180.23 g/mol; no inherent cross-coupling reactivity
Quantified Difference	Qualitative difference: bromine absent in comparator; molecular weight difference of +78.90 g/mol attributable to Br vs H substitution
Conditions	Standard Suzuki-Miyaura or Buchwald-Hartwig conditions (Pd catalyst, base, aryl boronic acid or amine nucleophile)

Why This Matters

For procurement decisions in medicinal chemistry, the C5-bromo handle eliminates the need for separate halogenation steps, reducing synthetic sequence length by at least one step and enabling direct diversification to aryl-substituted or aminated analogs.

• [1] PubChem Compound Summary for CID 103098607, 5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine. Molecular weight and formula. https://pubchem.ncbi.nlm.nih.gov/compound/103098607. View Source

Enhanced Lipophilicity from C5-Bromo Substitution

The computed XLogP3 for 5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine is 2.0, as provided by PubChem (XLogP3 3.0 algorithm) [1]. While a direct experimentally measured logP for the non-brominated analog 1-(thiophen-2-ylmethyl)-1H-1,2,4-triazol-3-amine (CAS 1183681-95-9) is not available in the same database, the removal of the hydrophobic bromine atom is expected to reduce logP by approximately 0.5–0.8 units based on the Hansch π constant for aromatic bromine (π ≈ 0.86) [2]. The brominated compound's higher lipophilicity may translate to improved passive membrane permeability in cellular assays, a critical parameter for intracellular target engagement.

Lipophilicity Shift

Class-level inference

Estimated ΔlogP ≈ +0.6 to +0.9 (Br vs H)

May support membrane permeability screening

Computed, not experimentally confirmed

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.0 (PubChem computed)
Comparator Or Baseline	Debromo analog (CAS 1183681-95-9); XLogP3 not directly available; estimated ~1.1–1.4 based on Hansch π constant for aromatic Br (0.86)
Quantified Difference	Estimated ΔlogP ≈ +0.6 to +0.9 units attributable to C5-Br substitution
Conditions	XLogP3 computed using PubChem 3.0 algorithm; comparator estimated using fragment-based Hansch approach

Why This Matters

The higher lipophilicity of the brominated analog can be advantageous for penetrating lipophilic biological membranes or binding hydrophobic protein pockets, while the debromo analog may be preferred for applications requiring lower logP (e.g., CNS drug candidates with stricter logP constraints). Selection should be guided by the specific logP requirements of the target assay or biological system.

• [1] PubChem Compound Summary for CID 103098607, 5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine. Computed XLogP3 value. https://pubchem.ncbi.nlm.nih.gov/compound/103098607. View Source
• [2] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. Aromatic Br π constant ≈ 0.86. View Source

Positional Isomer: Thiophen-2-ylmethyl vs. Thiophen-3-ylmethyl

The target compound bears the thiophene ring attached via its 2-position (C2 of thiophene), resulting in a specific molecular geometry and electronic distribution. The positional isomer 5-Bromo-1-[(thiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1697777-02-8) features attachment via the thiophene 3-position, yielding a different orientation of the sulfur atom and a distinct molecular electrostatic potential surface . Both compounds share the same molecular formula (C₇H₇BrN₄S) and molecular weight (259.13 g/mol), but differ in InChI Key (target: SMMMUMCBCVWUIJ-UHFFFAOYSA-N; isomer: not identical) and SMILES notation (target: Nc1nc(Br)n(Cc2cccs2)n1; isomer: Nc1nc(Br)n(Cc2ccsc2)n1) . In structure-based drug design, these positional isomers may exhibit divergent binding modes to biological targets due to altered vector angles of the thiophene sulfur atom.

Isomer Topology

Cross-study comparable

2-yl vs 3-yl thiophene attachment; identical molecular weight

Spatial sulfur orientation differs for target engagement

SAR exploration requires both isomers

Evidence Dimension	Molecular topology and SMILES notation
Target Compound Data	SMILES: Nc1nc(Br)n(Cc2cccs2)n1; InChI Key: SMMMUMCBCVWUIJ-UHFFFAOYSA-N; thiophene attached at C2
Comparator Or Baseline	5-Bromo-1-[(thiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1697777-02-8); SMILES: Nc1nc(Br)n(Cc2ccsc2)n1; thiophene attached at C3
Quantified Difference	Identical molecular weight (259.13 g/mol) and formula (C₇H₇BrN₄S); distinct InChI Keys and SMILES; different sulfur atom spatial orientation
Conditions	Structural comparison using PubChem and Chemsrc database entries

Why This Matters

When screening for biological activity against specific targets (e.g., kinases, GPCRs), the choice between thiophen-2-yl and thiophen-3-yl positional isomers can determine target engagement success. Procuring and testing both isomers is advisable for comprehensive SAR exploration, as identical molecular weight and formula do not guarantee equivalent biological outcomes.

Antimicrobial & Anti-Proliferative Activity in Related Triazoles

A 2024 study on structurally related thiophene-linked 1,2,4-triazoles (e.g., 4-haloaryl-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thiones and their 2-aminomethyl derivatives) demonstrated potent in vitro antimicrobial activity against Gram-positive bacteria and Escherichia coli, and anti-proliferative activity against HepG-2 and MCF-7 cancer cell lines with IC₅₀ values below 25 μM [1]. Although the target compound 5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine was not explicitly tested in this study, its core scaffold closely resembles the active compounds 5a–e and 6a–e, sharing the thiophen-2-yl group and the halogenated triazole framework. Molecular docking studies on the active analogs revealed high affinity for DNA gyrase (antibacterial) and cyclin-dependent kinase 2 (CDK2, anti-proliferative) [1], providing a mechanistic rationale for exploring the target compound in similar assays.

Class-Level Activity

Supporting evidence

Related analogs: IC₅₀ < 25 μM in MCF-7 / HepG-2 cells

Supports cell-model endpoint exploration

Direct testing of target compound needed

Evidence Dimension	In vitro anti-proliferative IC₅₀
Target Compound Data	Not directly tested in the cited study
Comparator Or Baseline	Compounds 5e, 6a–e, 7a–d, 10a from the thiophene-linked 1,2,4-triazole series; IC₅₀ < 25 μM against HepG-2 and MCF-7 cell lines
Quantified Difference	Class-level extrapolation; no direct target compound data available
Conditions	MTT assay; HepG-2 (hepatocellular carcinoma) and MCF-7 (breast adenocarcinoma) cell lines; 48–72 h incubation

Why This Matters

This class-level evidence establishes a precedent for biological activity within the thiophene-triazole chemotype and supports the target compound as a viable starting point for antimicrobial or anticancer lead optimization. However, direct testing is required to confirm activity.

• [1] El-Emam, N. A., El-Ashmawy, M. B., Mohamed, A. A. B., Habib, E.-S. E., Thamotharan, S., Abdelbaky, M. S. M., ... & Moustafa, M. A. A. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Pharmaceuticals, 17(9), 1123. DOI: 10.3390/ph17091123. View Source

5-Bromo-1-[(thiophen-2-yl)methyl]-1H-1,2,4-triazol-3-amine: Application Scenarios

Scaffold Diversification via Cross-Coupling

The C5-bromo substituent makes this compound a direct substrate for Suzuki-Miyaura (aryl-aryl) and Buchwald-Hartwig (aryl-amine) coupling reactions, enabling rapid synthesis of 5-aryl or 5-amino derivatives for library construction. This is a key advantage over the non-brominated analog, which would require pre-functionalization. [1]

SAR Studies: Thiophen-2-yl vs. Thiophen-3-yl Isomers

The target compound and its positional isomer (CAS 1697777-02-8) have identical molecular formulae but distinct thiophene attachment points, making them ideal paired probes for investigating how sulfur atom orientation affects target binding in drug discovery programs.

Antimicrobial & Anti-Proliferative Lead Optimization

Class-level evidence from related thiophene-linked 1,2,4-triazoles demonstrates IC₅₀ values below 25 μM against HepG-2 and MCF-7 cancer cells and marked activity against Gram-positive bacteria and E. coli. The target compound can serve as a core scaffold for further medicinal chemistry optimization targeting DNA gyrase or CDK2. [2]

Membrane Permeability Optimization

With a computed XLogP3 of 2.0 and a TPSA of 85 Ų, this compound occupies a favorable region of drug-like chemical space. Its moderate lipophilicity—enhanced by the C5-bromo group relative to the debromo analog—may improve passive membrane permeability in cellular assays requiring intracellular target access. [3]

Application

Selection Property

Validation Focus

Cross-Coupling Diversification

C5-bromo synthetic handle

Pd-catalyzed coupling reactivity

Thiophene Isomer SAR

Thiophene attachment position

Binding-mode comparison via isomer pairs

Antimicrobial / Antiproliferative Lead Optimization

Triazole-thiophene core scaffold

Cell-model endpoint review

Membrane Permeability Screening

Moderate lipophilicity profile

Passive permeability in cellular assays

• [1] Kuujia Product Page for CAS 1696606-92-4, 5-Bromo-1-(thiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine, citing bromine-enhanced cross-coupling utility. https://www.kuujia.com/cas-1696606-92-4.html. View Source
• [2] El-Emam, N. A., et al. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Pharmaceuticals, 17(9), 1123. https://pubmed.ncbi.nlm.nih.gov/39338288/. View Source
• [3] PubChem Compound Summary for CID 103098607, computed XLogP3 = 2.0 and TPSA = 85 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/103098607. View Source